BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on
Bromopentafluorobenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromopentafluorobenzene

Cat. No.: B106962

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the core physicochemical properties of
bromopentafluorobenzene, a key reagent in organic synthesis and materials science.

Physicochemical Data Summary

Bromopentafluorobenzene is a colorless liquid organofluorine compound.[1] It is utilized in
the preparation of pentafluorophenyl compounds.[1] The essential quantitative data for this
compound are summarized below for ease of reference and comparison.

Property Value

Molecular Formula C6BrF5[1][2][3][4][5]
Molecular Weight 246.96 g/mol [2][4]1[5]
Molar Mass 246.962 g-mol-1[1]
Density 1.9503 g/cm3 [1]
Melting Point -31 °C[1][2]

Boiling Point 137 °C[1][2]

CAS Number 344-04-7[2]
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Experimental Protocols

Detailed experimental protocols for the synthesis of compounds using
bromopentafluorobenzene, such as the preparation of tris(pentafluorophenyl)borane, can be
found in established organic synthesis literature. These procedures typically involve the
formation of an intermediate such as C6F5Li or a Grignard reagent.[1]

Logical Relationship of Bromopentafluorobenzene's
Core Identifiers

The following diagram illustrates the fundamental relationship between the compound and its

primary molecular identifiers.

Bromopentafluorobenzene

Molecular Formula Molecular Weight

C6BrF5 246.96 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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